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Compound of Interest

Compound Name: Pyridate

Cat. No.: B1679944

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of Pyridate herbicide, focusing on
strategies to minimize crop injury while maintaining efficacy.

Frequently Asked Questions (FAQS)

Q1: What is Pyridate and how does it work?

Pyridate is a selective, post-emergence contact herbicide belonging to the phenyl-pyridazine
group (WSSA Group 6).[1][2][3] Its mode of action is the inhibition of Photosystem Il (PSII) in
the photosynthetic pathway of susceptible weeds.[1][2] Pyridate blocks the D1 protein,
inhibiting electron transport and leading to the production of toxic oxygen forms that cause
rapid cell wall degradation and necrosis (browning) of weed tissue.[2]

Q2: How does Pyridate achieve selectivity in crops like corn, chickpeas, and mint?

Pyridate's selectivity is primarily due to the rapid metabolic detoxification by the tolerant crop.
[4] Tolerant plants can quickly deactivate the active metabolite of Pyridate by forming
glycosidic conjugates, rendering it non-toxic to the crop.[5]

Q3: What are the typical symptoms of Pyridate injury on crops?

As a contact herbicide, injury symptoms are localized to the areas of direct spray contact.
Common symptoms include:
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e Corn: Burning of the leaves. This is often a result of misapplication.[6]

o Chickpeas: Generally, chickpeas show good tolerance to Pyridate, with injury levels often
below 10%.[7] However, under certain conditions, such as tank-mixing with other herbicides
like Prowl H20, symptoms can include abnormal growth with elongated leaves and stems.[8]

» Mint: While specific visual descriptions of injury are less documented, mint is considered
tolerant when Pyridate is applied according to label directions, typically post-emergence.[3]

[9]
Q4: Can tank mixing Pyridate with other herbicides increase the risk of crop injury?

Yes, tank mixing can sometimes increase the potential for phytotoxicity. For instance, a study
on chickpeas observed abnormal growth when Pyridate was tank-mixed with Prowl H20.[8]
However, tank mixes are also crucial for managing herbicide-resistant weeds. Synergistic
effects have been noted with HPPD-inhibitors and atrazine, enhancing weed control.[2][10] It is
essential to conduct small-scale trials to evaluate crop safety before large-scale applications of
new tank mixes.

Q5: How do adjuvants like Methylated Seed Oil (MSO) and Non-ionic Surfactants (NIS) affect
Pyridate application?

Adjuvants are critical for optimizing the performance of post-emergence herbicides like
Pyridate.

» Non-ionic Surfactants (NIS): These reduce the surface tension of spray droplets, allowing for
better spreading and coverage on the weed leaf surface.[4] They are generally considered to
have a lower risk of causing crop injury compared to oil-based adjuvants.[4]

o Methylated Seed Oils (MSO): MSOs are more aggressive than NIS in dissolving the waxy
cuticle of leaves, leading to faster and more effective herbicide absorption.[11] This can
significantly enhance weed control, especially under dry conditions where weeds have a
thicker cuticle.[11] However, this increased penetration can also heighten the risk of crop
injury, particularly at high temperatures.[11][12] Using reduced herbicide rates with MSO can
be a strategy to enhance weed control while mitigating the risk of crop injury.[11]
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Observed Issue

Potential Cause(s)

Recommended Action(s)

Leaf burning or necrotic spots

on corn leaves.

Misapplication (e.g., incorrect
rate, improper timing). Spray
drift from an adjacent field.
Application during high
temperatures, especially with

an MSO adjuvant.

Review application records to
confirm the correct rate and
timing were used. Assess the
pattern of injury in the field;
uniform injury may suggest a
rate issue, while injury
concentrated on field edges
could indicate drift. If high
temperatures were a factor,
consider switching to an NIS
adjuvant or applying during
cooler parts of the day in the

future.

Stunted or abnormal growth in
chickpeas (e.g., elongated

leaves).

A specific tank-mix partner
may be causing an adverse
interaction. The chickpea
variety may have lower
tolerance. Application during a
period of crop stress (e.g.,

drought, waterlogging).

If a tank mix is suspected, try
applying Pyridate alone in a
small test area to see if the
symptoms persist. Consult with
seed suppliers regarding the
Pyridate tolerance of the
specific chickpea variety. Avoid
applying herbicides when the
crop is under environmental

stress.

Poor weed control despite

Pyridate application.

Weeds were too large at the
time of application. Poor spray
coverage. Environmental
conditions (e.g., low humidity,
drought) are affecting weed
uptake. Herbicide resistance in

the weed population.

Apply Pyridate when weeds
are small and actively growing.
Ensure proper spray volume
and nozzle selection for
thorough coverage. Consider
using an MSO adjuvant to
improve uptake in challenging
conditions, but be mindful of
the increased risk of crop
injury. If resistance is

suspected, rotate to a
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herbicide with a different mode

of action.

Calibrate the sprayer and

Uneven spray application due

to improper boom height or

Inconsistent results across the

field.

check for worn nozzles.

Evaluate if the injury or lack of

worn nozzles. Variations in soil

control corresponds to specific

type or topography affecting

crop or weed growth.

field areas (e.g., slopes, areas

with different soil types).

Data on Pyridate Phytotoxicity in Chickpeas

Application Observed Crop _
Treatment ) ) Impact on Yield Source

Rate (g ai/ha) Injury (%)
Pyridate 900 (1x rate) < 10% No reduction [7]
Pyridate 1800 (2x rate) <10% No reduction [7]
Pyridate 300 < 10% Not specified [7]
Pyridate 600 <10% Not specified [7]

Abnormal growth

Pyridate + Prowl N (elongated N

Not specified Not specified [8]
H20 leaves and

stems)
Pyridate + - No significant No significant
] Not specified o ] [13][14]
Clethodim injury difference
) o Increased
Pyridate + N No significant ]
) Not specified o biomass and [13]
Cycloxydim injury )
yield

Experimental Protocols
Protocol for Assessing Pyridate Phytotoxicity in a

Greenhouse Setting
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Objective: To evaluate the tolerance of a specific crop species to varying rates of Pyridate and
different adjuvant combinations under controlled environmental conditions.

Materials:

Pyridate formulation

e Adjuvants (e.g., NIS, MSO)

o Seeds of the desired crop species

e Pots with a suitable growing medium

e Greenhouse with controlled temperature, humidity, and lighting
o Calibrated research-grade sprayer

» Personal Protective Equipment (PPE)

Methodology:

e Plant Preparation:

o Sow seeds in pots and allow them to grow to the desired stage for post-emergence
application (e.g., V2-V4 stage for corn).

o Ensure uniform growth of all plants before treatment.

o Treatment Preparation:

[e]

Prepare a stock solution of Pyridate.

o

Create serial dilutions to achieve the desired application rates (e.g., 0.5x, 1x, and 2x the
recommended field rate).

o

For each rate, prepare separate spray solutions with the different adjuvants to be tested
(e.g., Pyridate + 0.25% v/v NIS, Pyridate + 1% v/v MSO).

o

Include an untreated control (sprayed with water only) and a control with adjuvant only.
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e Application:
o Arrange the pots in a randomized complete block design.

o Use a calibrated sprayer to apply the treatments uniformly to the plants. Ensure consistent
spray volume and pressure.

o Post-Application Care and Data Collection:
o Return the plants to the greenhouse and maintain optimal growing conditions.

o Visually assess crop injury at regular intervals (e.g., 3, 7, 14, and 21 days after treatment).
Use a 0-100% scale, where 0% is no injury and 100% is plant death.

o Record specific injury symptoms (e.g., chlorosis, necrosis, stunting, malformation).

o At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and
record the dry weight for each plant.

e Data Analysis:

o Analyze the visual injury ratings and biomass data using appropriate statistical methods
(e.g., ANOVA) to determine significant differences between treatments.

Visualizations

Photosystem II (PSII) in Chloroplast

Electron Transport Chain ATP & NADPH Production

Light Energy

______ PSII Complex (D1 Protein)

Pyridate Application Binds to D1 Protein

Electron Transport Blocked Reactive Oxygen Species (ROS) Production Cell Membrane Damage & Necrosis

Click to download full resolution via product page
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Caption: Pyridate's mode of action in inhibiting Photosystem II.
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Uniform Injury Edge of Field / Streaks

Check Application Rate & Tank Mix

Investigate Potential Drift Source
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No

Review Weather Conditions at Application
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Caption: A workflow for troubleshooting Pyridate crop injury.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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